6,7-Difluoro-2-methylquinoline
Cat. No. B3242669
M. Wt: 179.17 g/mol
InChI Key: YWMOOBWNYVFLKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07005440B1
Procedure details
To a refluxing solution of 3,4-difluoroaniline (2.30 ml, 23.2 mmoles), tetrachloro-1,4-benzoquinone (5.70 g, 23.2 mmoles), and concentrated hydrochloric acid (6 ml) in 2-butanol (40 ml) is added crotonaldehyde (1.92 ml, 23.2 mmoles). After 2.5 hours the reaction mixture is concentrated and the resulting residue is stirred in warm (50° C.) THF (15 ml). This mixture is cooled (0° C.) and the solid collected by filtration and washed with cold THF. The solid is stirred in distilled water (200 ml), and the resulting solution made basic with K2CO3 and extracted with EtOAc (3×100 ml). The organic extracts are combined and dried over sodium sulfate, and then concentrated to give the title compound. MS (ESI) 180 (M+H)+.
Name
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[C:4]([CH:6]=[CH:7][C:8]=1[F:9])[NH2:5].Cl[C:11]1[C:16](=O)C(Cl)=C(Cl)[C:13](=O)[C:12]=1Cl.Cl.C(=O)/C=C/C>CC(O)CC>[CH3:13][C:12]1[CH:11]=[CH:16][C:6]2[C:4](=[CH:3][C:2]([F:1])=[C:8]([F:9])[CH:7]=2)[N:5]=1
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Inputs
Step One
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Name
|
|
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Quantity
|
2.3 mL
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(N)C=CC1F
|
|
Name
|
|
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Quantity
|
5.7 g
|
|
Type
|
reactant
|
|
Smiles
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ClC1=C(C(C(=C(C1=O)Cl)Cl)=O)Cl
|
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
reactant
|
|
Smiles
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Cl
|
|
Name
|
|
|
Quantity
|
1.92 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(\C=C\C)=O
|
|
Name
|
|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
CC(CC)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
50 °C
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Stirring
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Type
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CUSTOM
|
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Details
|
the resulting residue is stirred
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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After 2.5 hours the reaction mixture is concentrated
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|
Duration
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2.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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This mixture is cooled (0° C.)
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FILTRATION
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Type
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FILTRATION
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|
Details
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the solid collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed with cold THF
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STIRRING
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Type
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STIRRING
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Details
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The solid is stirred in distilled water (200 ml)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc (3×100 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=NC2=CC(=C(C=C2C=C1)F)F
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
